Magnesium chloride
Magnesium chloride
Magnesium chloride. An inorganic compound consisting of one magnesium and two chloride ions. The compound is used in medicine as a source of magnesium ions, which are essential for many cellular activities. It has also been used as a cathartic and in alloys.
Magnesium chloride salts are highly soluble in water and the hydrated form of magnesium chloride can be extracted from brine or sea water.
Magnesium dichloride is a magnesium salt comprising of two chlorine atoms bound to a magnesium atom. It is a magnesium salt, an inorganic chloride and a magnesium halide.
Magnesium chloride salts are highly soluble in water and the hydrated form of magnesium chloride can be extracted from brine or sea water.
Magnesium dichloride is a magnesium salt comprising of two chlorine atoms bound to a magnesium atom. It is a magnesium salt, an inorganic chloride and a magnesium halide.
Brand Name:
Vulcanchem
CAS No.:
7786-30-3
VCID:
VC0148069
InChI:
InChI=1S/2ClH.Mg/h2*1H;/q;;+2/p-2
SMILES:
[Mg+2].[Cl-].[Cl-]
Molecular Formula:
MgCl2· 6H2O
MgCl2
Cl2Mg
MgCl2
Cl2Mg
Molecular Weight:
95.21 g/mol
Magnesium chloride
CAS No.: 7786-30-3
Reference Standards
VCID: VC0148069
Molecular Formula: MgCl2· 6H2O
MgCl2
Cl2Mg
Molecular Weight: 95.21 g/mol
CAS No. | 7786-30-3 |
---|---|
Product Name | Magnesium chloride |
Molecular Formula | MgCl2· 6H2O MgCl2 Cl2Mg |
Molecular Weight | 95.21 g/mol |
IUPAC Name | magnesium;dichloride |
Standard InChI | InChI=1S/2ClH.Mg/h2*1H;/q;;+2/p-2 |
Standard InChIKey | TWRXJAOTZQYOKJ-UHFFFAOYSA-L |
SMILES | [Mg+2].[Cl-].[Cl-] |
Canonical SMILES | [Mg+2].[Cl-].[Cl-] |
Boiling Point | 1,412 °C 1412 °C |
Colorform | Thin white to gray granules and/or flakes LUSTROUS HEXAGONAL CRYSTALS Soft leaflets Colorless or white crystals |
Density | 2.32 2.3 g/cm³ |
Melting Point | 712 °C (rapid heating) |
Physical Description | Colourless, odourless, very deliquescent flakes or crystals DELIQUESCENT WHITE SOLID IN VARIOUS FORMS. |
Description | Magnesium chloride. An inorganic compound consisting of one magnesium and two chloride ions. The compound is used in medicine as a source of magnesium ions, which are essential for many cellular activities. It has also been used as a cathartic and in alloys. Magnesium chloride salts are highly soluble in water and the hydrated form of magnesium chloride can be extracted from brine or sea water. Magnesium dichloride is a magnesium salt comprising of two chlorine atoms bound to a magnesium atom. It is a magnesium salt, an inorganic chloride and a magnesium halide. |
Solubility | Very soluble in water, freely soluble in ethanol 7.40 g/100 ml of alcohol @ 20 °C; 72.7 g/100 ml water @ 100 °C In methanol, 15.5 g/100 g @ 0 °C, 20.4 g/100 g @ 60 °C; in ethanol, 3.61 g/100 g @ 0 °C, 15.89 g/100 g @ 60 °C In water, 54.6 g/100 g @ 20 °C Solubility in water, g/100ml at 20 °C: 54.3 |
Synonyms | Chloride, Magnesium Magnesium Chloride MgCl2 |
PubChem Compound | 24584 |
Last Modified | Nov 11 2021 |
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